MAGE-3 (111-125)
Description
Melanoma-associated antigen 3; MAGE-3
Scientific Research Applications
Visualization and Analysis in Social Networks
MAGE has been explored for its potential application in the study of social networks. Using a computer-based visual display program, MAGE's capability to display molecules was leveraged to examine structural properties of social networks, providing insights into complex relational dynamics (Freeman, Webster, & Kirke, 1998).
Advances in Genome Engineering
MAGE (Multiplex Automated Genome Engineering) has significantly expanded the genome engineering toolkit. It has shown promise in studying gene functions in cellular networks and aiding the over-production of proteins, drugs, chemicals, and biofuels. This technology allows simultaneous manipulation of genes in multiple loci, which is crucial for industrial-scale strain engineering (Singh & Braddick, 2015).
Simulation Software for Radiation Detection
MaGe, a simulation software framework based on Geant4, has been used to simulate the response of ultra-low radioactive background detectors to ionizing radiation. This technology is integral to neutrinoless double-beta decay experiments, showcasing its application in advanced physics research (Boswell et al., 2010).
Immunotherapy and Cancer Research
MAGE-3 epitopes have shown significant potential in immunotherapy, particularly for melanoma treatment. The identification of MAGE-3 epitopes that are naturally processed and presented by HLA-DR11 molecules on melanoma cells opens new avenues for cancer immunotherapy and the design of peptide-based vaccines (Manici et al., 1999).
Microbial Genome Annotation
The MaGe system, a microbial genome annotation system, is supported by synteny results and integrates annotation data from bacterial genomes. This system is crucial for early-stage genome annotation projects and is linked to numerous biological databases, aiding in efficient genome annotation (Vallenet et al., 2006).
Promoter Engineering
MAGE technology has also been applied in promoter engineering, specifically in optimizing biosynthesis pathways in Escherichia coli for the production of aromatic amino acid derivatives. This method, termed 'coselection' MAGE, allows simultaneous insertion of multiple T7 promoters into genomic operons, highlighting its applicability in synthetic biology and metabolic engineering (Wang et al., 2012).
Instructional Graphics
Mage, a graphics program, has been utilized in the development of interactive instructional graphics for educational purposes. It has been used to create kinemages that help in visualizing complex molecular structures, demonstrating its application in scientific education (Pavkovic, 2005).
properties
sequence |
RKVAELVHFLLLKYR |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen 3 (111-125); MAGE-3 (111-125) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
